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Compound of Interest

Compound Name: ASB14780

Cat. No.: B11936361

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential guidance on the proper disposal procedures for
ASB14780, a potent and selective cytosolic phospholipase A2a (cPLA2q) inhibitor. While this
guide offers a framework based on general laboratory safety protocols and available chemical
data, it is imperative to consult the official Safety Data Sheet (SDS) provided by the supplier
and adhere to all local, state, and federal regulations for chemical waste disposal.

Key Chemical and Physical Properties of ASB14780

A summary of the known quantitative data for ASB14780 is presented below. This information
is crucial for a preliminary assessment of its handling and disposal requirements.

Property Value Source
Molecular Weight 582.7 [1]
Formula C31H27NO3:C4H11NOs [1]
Purity >98% (HPLC) [1]

CAS Number 1069046-00-9 [1]
Storage Store at -20°C [1]
Solubility Soluble to 100 mM in DMSO
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Experimental Protocols: Safe Handling and Disposal
Workflow

The following protocols are based on standard laboratory procedures for handling research-
grade chemicals of unknown or potentially hazardous nature.[2]

Personal Protective Equipment (PPE)

Before handling ASB14780, ensure the following personal protective equipment is worn:
o Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Spill Management

In the event of a spill, the following steps should be taken:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

o Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads) to contain the substance.

o Clean: Carefully sweep or scoop up the absorbed material into a designated chemical waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Ventilate: Ensure the area is well-ventilated.

Disposal Procedure

The disposal of ASB14780 and its containers must be managed as chemical waste. The
following workflow outlines the general steps for proper disposal.
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ASB14780 Disposal Workflow
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Caption: A logical workflow for the safe disposal of ASB14780.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11936361?utm_src=pdf-body-img
https://www.benchchem.com/product/b11936361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Signaling Pathway for Safe Chemical Handling

The decision-making process for handling and disposing of a research chemical like
ASB14780 can be visualized as a signaling pathway, where information and safety protocols
dictate the subsequent actions.
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Safe Handling and Disposal Pathway for ASB14780
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Caption: Decision pathway for safe handling and disposal of ASB14780.
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Disclaimer: The information provided here is for guidance only and is based on general
laboratory safety principles. As the potential hazards of many research chemicals are not fully
known, an absence of a warning does not imply that no hazard exists.[2] It is the user's
responsibility to ensure that all safety precautions are taken. Always refer to the manufacturer's
Safety Data Sheet (SDS) for specific and detailed disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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